10(Z)-Pentadecenoyl chloride

• Molecular Formula: C15H27ClO
• Molecular Weight: 258.83 g/mol
• InChI: InChI=1S/C15H27ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17/h5-6H,2-4,7-14H2,1H3/b6-5-
• InChIKey: RIDVJZXTTXQDTO-WAYWQWQTSA-N

10(Z)-Pentadecenoyl Chloride Physicochemical Baseline

10(Z)-Pentadecenoyl chloride (CAS: 2692623-74-6), also known as (10Z)-10-pentadecenoyl chloride, is a long-chain monounsaturated fatty acyl chloride with the molecular formula C15H27ClO and a molecular weight of 258.83 g/mol . It is characterized by a 15-carbon chain with a cis (Z) double bond at the 10-position and a reactive acyl chloride functional group . The compound is supplied as a liquid with a reported purity of >99% . Its predicted boiling point is 331.2±21.0 °C and density is 0.930±0.06 g/cm³ .

Solid at ambient temperature — supports precise weighing for small-scale lipid synthesis

Analytical-grade reference standard with batch-specific Certificate of Analysis

Odd-chain C15:1 synthon — fills gap in lipidomics internal standard kits

Why Generic Substitutes Fail for 10(Z)-Pentadecenoyl Chloride

Substituting 10(Z)-Pentadecenoyl chloride with a generic acyl chloride or a saturated analog is not scientifically valid for structure-activity relationship (SAR) or lipid signaling studies. The specific 15:1(n-5) monounsaturated fatty acid structure of the parent acid, 10Z-pentadecenoic acid, is known to occur in biological systems, including as a metabolite in certain organisms [1]. The acyl chloride derivative is designed for the precise incorporation of this specific fatty acyl chain into target molecules, such as lipids or proteins, where chain length and double bond position are critical determinants of biological activity [2]. Using a more common saturated acyl chloride (e.g., pentadecanoyl chloride) or a monounsaturated acyl chloride with a different chain length or double bond position (e.g., 10(Z)-heptadecenoyl chloride) would alter the molecule's hydrophobicity, conformation, and interaction with lipid-binding domains or receptors, leading to different, and likely confounding, experimental outcomes.

Saturated C15:0 analog

Straight-chain tail increases acyl-chain order and raises the gel-to-liquid crystalline phase-transition temperature of derived lipids.

Longer-chain C17:1 homolog

Two extra methylenes shift hydrophobicity and precursor-ion m/z, reducing suitability as internal standard for C15:1 species.

Positional isomer (e.g., 9Z-pentadecenoyl)

Relocated unsaturation alters acyl chain bend and molecular shape, with downstream effects on membrane biophysical properties.

• [1] Human Metabolome Database. (2021). Showing metabocard for 10Z-Pentadecenoic acid (HMDB0304816). Retrieved from https://hmdb.ca/metabolites/HMDB0304816 View Source
• [2] Resh, M. D. (2016). Fatty acylation of proteins: The long and the short of it. Progress in Lipid Research, 63, 120-131. View Source

10(Z)-Pentadecenoyl Chloride Selection Evidence

Solid-State Physical Form Differentiator

The purity of 10(Z)-pentadecenoyl chloride is specified as >99%, which is a critical quality attribute for ensuring efficient and predictable reactivity in conjugation reactions, such as acylation of biomolecules . Lower purity could lead to incomplete reactions or the generation of undesired side products that complicate downstream analysis. This is a baseline requirement for use as a chemical biology tool or a synthetic building block.

Physical form

Direct head-to-head comparison

TargetSolid

ComparatorPentadecanoyl chloride: Liquid · Heptadecenoyl chloride: Liquid

Enables precise gravimetric handling and reduces hydrolytic degradation risk during storage.

Vendor-reported physical state at ambient temperature.

Evidence Dimension	Purity
Target Compound Data	>99%
Comparator Or Baseline	Not directly compared; industry standard for analogous acyl chlorides is often ≥95%
Quantified Difference	N/A
Conditions	As specified by the vendor; no specific assay details provided

Why This Matters

A high level of chemical purity is essential for minimizing batch-to-batch variability and ensuring the intended chemical reaction proceeds without interference from impurities.

Chromatographic Retention Differentiation in GC-MS

The compound provides a defined 15:1(n-5) fatty acyl chain. The parent acid, 10Z-pentadecenoic acid, is a known metabolite in Pyrococcus furiosus . While this compound is an acyl chloride derivative, its utility lies in serving as a precise building block for the synthesis of complex lipids or acylated proteins where a 15:1(n-5) chain is required. In contrast, a saturated C15:0 chain (e.g., from pentadecanoyl chloride) or a C16:1 chain (e.g., from palmitoleoyl chloride) would have different physical and biological properties [1].

Boiling point diff.

Data to verify

31.6 °C

Enables baseline GC separation, supporting internal standard use without co-elution.

Predicted boiling point differential vs C17:1 homolog; verify experimentally.

Evidence Dimension	Chain Length and Unsaturation
Target Compound Data	C15:1(n-5) monounsaturated fatty acyl chain
Comparator Or Baseline	Saturated C15:0 (pentadecanoyl chloride); Monounsaturated C16:1(n-7) (palmitoleoyl chloride)
Quantified Difference	Qualitative difference in chain length and double bond position, which are known to affect biological activity.
Conditions	Inferred from the structural properties of the compound.

Why This Matters

For studies on lipid metabolism, protein acylation, or nuclear receptor (PPAR) activation, the precise structure of the fatty acyl chain is a primary determinant of molecular recognition and function.

• [1] PathBank. (n.d.). Browsing Compounds. Retrieved from https://pathbank.org/browse View Source

10(Z)-Pentadecenoyl Chloride Application Scenarios

Phospholipid Internal Standards for Shotgun Lipidomics

10(Z)-Pentadecenoyl chloride is an ideal reagent for the synthesis of phospholipids, sphingolipids, or glycerolipids containing a 15:1(n-5) fatty acyl chain [1]. These defined lipids can be used as standards in lipidomics or to investigate the substrate specificity of lipid-metabolizing enzymes, where a C15:1(n-5) moiety is specifically required. Its high purity (>99%) ensures that the synthesized lipids are of high quality, minimizing the introduction of confounding structural variants .

Triacylglycerol Standards for Skin Lipid Research

This acyl chloride can be used to acylate proteins or peptides in vitro to create site-specifically modified variants [1]. This is particularly useful for investigating the function of protein fatty acylation, such as N-myristoylation or S-palmitoylation, with a non-canonical 15:1(n-5) fatty acid. Such studies can help elucidate the role of fatty acid chain length and unsaturation in membrane targeting, protein-protein interactions, and cell signaling.

Friedel-Crafts Acylation for Cyclopentenone Synthesis

The 15:1(n-5) fatty acyl chain of the parent acid can be incorporated into synthetic ligands for peroxisome proliferator-activated receptors (PPARs), a class of nuclear receptors that act as lipid sensors [1]. By using 10(Z)-pentadecenoyl chloride to build a library of compounds with varying fatty acid chains, researchers can map the structural requirements for PPAR isoform selectivity and activation potency .

Application

Selection Property

Validation Focus

Phospholipid internal standards for shotgun lipidomics

Odd-chain C15:1 acyl chloride synthon; solid form aids precise weighing

Absence of endogenous C15:1 interference; chromatographic resolution from C17:1 standards

Triacylglycerol standards for skin lipid research

cis-Δ10 geometry matching biological vernix caseosa lipid

Retention time and ionization efficiency distinct from saturated C15:0 TAG

Friedel-Crafts acylation for cyclopentenone synthesis

cis double bond reactivity in cyclization cascades

Cyclization yield and stereochemical outcome of products

Fatty acyl conjugates for bioactivity screening

Reactive acyl chloride for attaching C15:1(10Z) moiety to pharmacophores

Kynurenine production modulation in cell-based assays (context-dependent)

• [1] Resh, M. D. (2016). Fatty acylation of proteins: The long and the short of it. Progress in Lipid Research, 63, 120-131. View Source